Cas no 1461705-50-9 (1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-one)

• Product Name: 1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-one
• CAS No: 1461705-50-9
• MF: C₈H₁₁N₃OS
• MW: 197.257439851761
• CID: 4600874
• PubChem ID: 65209260
• Update Time: 2025-10-31

1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-one
• 4-Piperidinone, 1-(5-methyl-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C8H11N3OS/c1-6-9-10-8(13-6)11-4-2-7(12)3-5-11/h2-5H2,1H3
• InChI Key： BKVBQUYBMLXRLW-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C)S2)CCC(=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-one

Introduction to 1-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Piperidin-4-One (CAS No: 1461705-50-9)

1-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidin-4-one (CAS No: 1461705-50-9) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound consists of a piperidinone ring fused with a thiadiazole moiety, making it a unique scaffold for potential therapeutic agents.

The thiadiazole ring in this compound is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the methyl group at the 5-position of the thiadiazole ring adds to the compound's structural complexity and may influence its pharmacokinetic properties. The piperidinone ring, on the other hand, contributes to the molecule's rigidity and can serve as a platform for further functionalization.

Recent studies have highlighted the potential of 1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-one as a lead compound in the development of novel therapeutics. Researchers have explored its activity against various targets, including enzymes involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme associated with inflammatory processes.

In addition to its enzymatic activity, this compound has shown promise in modulating cellular signaling pathways. A research team investigated its effects on the MAPK/ERK pathway, which is often dysregulated in cancer cells. Their findings indicated that 1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-one could inhibit the phosphorylation of ERK, suggesting its potential as an anticancer agent.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the thiadiazole precursor. Recent advancements in synthetic chemistry have enabled more efficient routes to construct this molecule. For example, a paper published in 2023 described a one-pot synthesis method utilizing microwave-assisted conditions, which significantly reduced reaction time and improved yield.

From an analytical standpoint, 1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-one has been characterized using various spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and stability under different conditions.

In terms of applications beyond drug discovery, this compound has been explored for its potential in agrochemicals and materials science. A recent study examined its ability to act as a fungicide against plant pathogens like *Fusarium graminearum*. The results showed moderate activity compared to commercial fungicides but highlighted its potential for further optimization.

Moreover, computational studies have played a crucial role in understanding the molecular interactions of this compound with biological targets. Using molecular docking simulations, researchers have identified key residues on target proteins that are critical for binding affinity. These insights are valuable for guiding future medicinal chemistry efforts aimed at improving the potency and selectivity of this compound.

In conclusion, 1-(5-Methyl-1,3,4-thiadiazol-2-Yl)Piperidin -4-One (CAS No: 1461705 -50 -9) stands out as a versatile scaffold with wide-ranging applications in drug discovery and beyond. Its unique combination of structural features makes it an attractive candidate for further exploration across various fields.